Cas no 2244085-48-9 (Benzene, 2-(5-bromo-2,4-difluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-)

• Product Name: Benzene, 2-(5-bromo-2,4-difluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-
• CAS No: 2244085-48-9
• MF: C₁₃H₄BrF₇O
• MW: 389.063087463379
• CID: 5155057
• Update Time: 2025-08-02

Benzene, 2-(5-bromo-2,4-difluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(5-bromo-2,4-difluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-

• Inchi： 1S/C13H4BrF7O/c14-6-3-11(8(16)4-7(6)15)22-12-9(17)1-5(2-10(12)18)13(19,20)21/h1-4H
• InChI Key： IERVMWICLHIRAL-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC(Br)=C(F)C=C1F

Additional information on Benzene, 2-(5-bromo-2,4-difluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-

Benzene, 2-(5-bromo-2,4-difluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-

The compound Benzene, 2-(5-bromo-2,4-difluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS No. 2244085-48-9) is a highly fluorinated aromatic compound with a complex structure. This compound belongs to the class of substituted benzenes and is characterized by the presence of multiple halogen substituents, including bromine and fluorine atoms. The molecule's structure includes a benzene ring with substituents at positions 1, 2, 3, and 5. Specifically, the substituents are as follows: a trifluoromethyl group (-CF3) at position 5, a difluorophenoxy group at position 2 (with bromine and two fluorine atoms attached to the phenoxy ring), and fluorine atoms at positions 1 and 3 of the benzene ring.

The presence of multiple halogen atoms in this compound significantly influences its chemical properties. Fluorine atoms are known to increase the stability of aromatic compounds due to their electron-withdrawing effects. The trifluoromethyl group (-CF3) is particularly notable for its strong electron-withdrawing nature, which can enhance the compound's reactivity in certain chemical reactions. Additionally, the bromine atom in the phenoxy group introduces further complexity to the molecule's electronic structure.

Recent studies have highlighted the potential applications of such fluorinated aromatic compounds in various fields. For instance, compounds with similar structures have been explored for their use in pharmaceuticals due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The presence of halogen atoms can also influence the compound's lipophilicity, which is a critical factor in drug design.

In addition to pharmaceutical applications, this compound may find utility in agrochemicals. Fluorinated aromatic compounds are often employed as active ingredients in pesticides and herbicides due to their stability and ability to target specific biochemical pathways. The bromine atom in this molecule could potentially enhance its activity against certain pests or weeds by modifying its interaction with biological systems.

From a synthetic chemistry perspective, the synthesis of Benzene, 2-(5-bromo-2,4-difluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The introduction of multiple halogen atoms necessitates the use of specialized reagents and reaction conditions. Recent advancements in catalytic processes and transition metal-mediated reactions have made it possible to achieve higher yields and better purity in such syntheses.

The physical properties of this compound are also of significant interest. Its melting point and boiling point are influenced by the presence of halogen atoms and the overall molecular weight. Fluorinated compounds typically exhibit higher thermal stability compared to their non-fluorinated counterparts due to the strong C-F bond. This property makes them suitable for applications requiring high-temperature stability.

Furthermore, the environmental impact of such compounds has been a topic of recent research. Fluorinated aromatic compounds can persist in the environment due to their stability, which raises concerns about their bioaccumulation and toxicity. Studies are ongoing to assess their degradation pathways under various environmental conditions and their potential risks to ecosystems.

In conclusion, Benzene, 2-(5-bromo-2,4-difluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS No. 2244085-48-9) is a complex fluorinated aromatic compound with diverse potential applications across pharmaceuticals and agrochemicals. Its unique structure endows it with desirable chemical properties such as high stability and reactivity. Continued research into its synthesis methods and environmental behavior will be crucial for maximizing its benefits while minimizing potential risks.